Cas no 1269151-74-7 (4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole)

• Product Name: 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole
• CAS No: 1269151-74-7
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 5158522
• Update Time: 2025-06-11

4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(furan-3-yl)-1,3-thiazole
• 4-(chloromethyl)-2-(furan-3-yl)thiazole
• 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole

• Inchi： 1S/C8H6ClNOS/c9-3-7-5-12-8(10-7)6-1-2-11-4-6/h1-2,4-5H,3H2
• InChI Key： DYRZAJBGUCIJFG-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2=COC=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3

Additional information on 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole

Professional Introduction to Compound with CAS No. 1269151-74-7 and Product Name: 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole

The compound with the CAS number 1269151-74-7 and the product name 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazole core substituted with a chloromethyl group and a furan moiety, has garnered considerable attention due to its unique structural and chemical properties. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in biologically active molecules such as antifungals, antibacterial agents, and anticancer drugs. The presence of the chloromethyl group introduces reactivity that can be exploited for further functionalization, making this compound a valuable intermediate in drug discovery.

In recent years, the exploration of thiazole derivatives has expanded significantly, driven by their versatility and biological activity. The specific combination of a thiazole ring with a furan substituent in 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole has been studied for its potential in modulating various biological pathways. Notably, thiazole derivatives have shown promise in the development of compounds that interact with enzymes and receptors involved in inflammation, pain perception, and metabolic disorders. The chloromethyl group further enhances the compound's utility by allowing for nucleophilic substitution reactions, which can lead to the synthesis of more complex derivatives with tailored biological activities.

Recent research has highlighted the significance of 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole in the context of drug development. Studies have demonstrated that modifications at the thiazole core can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives. For instance, computational studies have suggested that the electronic distribution around the thiazole ring plays a crucial role in determining binding affinity to target proteins. The integration of a furan moiety into this framework not only enhances solubility but also introduces additional hydrogen bonding capabilities, which can improve receptor interaction.

The reactivity of the chloromethyl group has been particularly exploited in the synthesis of more complex molecules. This group can undergo various transformations, including alkylation, etherification, and polymerization, enabling the creation of diverse chemical libraries for high-throughput screening. In drug discovery pipelines, such functional groups are invaluable for generating lead compounds that can be further optimized through structure-activity relationship (SAR) studies. The ability to modify the chloromethyl group allows researchers to fine-tune properties such as potency, selectivity, and metabolic stability.

One area where 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole has shown particular promise is in the development of novel therapeutic agents targeting neurological disorders. Thiazole derivatives have been implicated in modulating neurotransmitter systems, particularly those involving glutamate and GABA receptors. The structural features of this compound make it a candidate for developing ligands that can interact with these receptors without causing adverse side effects. Preclinical studies have indicated that derivatives based on this scaffold may have potential applications in treating conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the functionalization of commercially available thiazole precursors followed by introduction of the furan substituent through cross-coupling reactions such as Suzuki or Heck couplings. The final step involves chlorination at the methyl position using appropriate chlorinating agents under controlled conditions. This synthetic route underscores the compound's accessibility and suitability for large-scale production if needed.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit multiple modes of action due to its structural complexity. The interplay between the thiazole ring and the furan moiety likely contributes to its unique interactions with biological targets. Additionally, the presence of polar functional groups enhances solubility in both aqueous and organic media, facilitating formulation into various dosage forms.

In conclusion,4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole, identified by CAS number 1269151-74-7, represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a thiazole core with a furan substituent and a reactive chloromethyl group—make it a valuable building block for drug discovery efforts aimed at treating neurological disorders among other conditions. As research continues to uncover new biological activities associated with thiazole derivatives,4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole is poised to play an important role in developing next-generation therapeutics.